Cas no 1706341-37-8 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide)

• Product Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• CAS No: 1706341-37-8
• MF: C₁₉H₁₇F₃N₂O₅
• MW: 410.343895673752
• CID: 6536269
• Update Time: 2025-10-29

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)oxamide

• Inchi： 1S/C19H17F3N2O5/c20-19(21,22)18(27,12-4-2-1-3-5-12)11-23-16(25)17(26)24-13-6-7-14-15(10-13)29-9-8-28-14/h1-7,10,27H,8-9,11H2,(H,23,25)(H,24,26)
• InChI Key： TUUAUMGTZZCENT-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C1=CC=CC=C1)C(F)(F)F)(=O)C(NC1=CC=C2OCCOC2=C1)=O

Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide

Introduction to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide (CAS No. 1706341-37-8)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1706341-37-8, represents a unique molecular architecture that combines a benzodioxin moiety with a trifluoromethyl-substituted phenylpropyl group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The benzodioxin core, also known as a dibenzo[b,e][1,4]oxazepine scaffold, is a well-documented structural motif in medicinal chemistry. It is known for its ability to interact with various biological targets due to its rigid bicyclic structure and the presence of oxygen atoms that can form hydrogen bonds. In particular, derivatives of this scaffold have shown potential in the development of therapeutic agents targeting neurological disorders, infectious diseases, and cancer. The specific substitution pattern in N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide enhances its pharmacological profile by introducing hydrophobic and electronic properties that can modulate receptor binding.

The presence of the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl group in the compound adds another layer of complexity and functionality. The trifluoromethyl group is a common pharmacophore in drug design due to its ability to influence metabolic stability and binding affinity. It can increase the lipophilicity of the molecule while also enhancing its interactions with biological targets. Additionally, the hydroxyl group in this moiety provides a site for hydrogen bonding interactions, which can further refine the compound's binding properties. The combination of these features makes N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide a versatile molecule for medicinal chemistry applications.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage advanced chemical scaffolds to achieve higher efficacy and selectivity. N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide fits into this category as it represents a structurally unique compound with potential therapeutic applications. Current research is focused on exploring its biological activity across various disease models. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammation and cancer progression.

The synthesis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)ethanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the benzodioxin core through cyclization reactions followed by functionalization at the 6-position. Subsequent steps involve introducing the 3,3,3-trifluoro-2-hydroxy-2-phenylpropyl group through nucleophilic substitution or other coupling reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective modifications.

The pharmacokinetic properties of N-(2,3-dihydro-1,4-benzodioxin-6-yli)-N'-(3, 3, 3-trifluoro- 2-hydroxy- 2- phenylpropyl strong >)ethanediamide are also of significant interest. The trifluoromethyl group can influence metabolic pathways by affecting enzyme interactions such as cytochrome P450-mediated oxidation. Additionally, the hydroxyl group may participate in glucuronidation or other conjugation pathways, influencing the compound's overall bioavailability and elimination rate. Understanding these pharmacokinetic profiles is crucial for optimizing drug delivery systems and improving therapeutic outcomes.

In conclusion, N-(< stron g > g >) -N'( < stron g > g >)ethanediamide (CAS No. < stron g >1706341- 37- 8< /stro ng > ) represents a promising candidate for further exploration in pharmaceutical research. Its unique molecular architecture, combining a benzodioxin scaffold with a trifluoromethyl-substituted phenylpropyl group, offers potential therapeutic benefits across various disease areas. Ongoing studies aim to elucidate its biological activity, optimize its synthetic routes, and develop effective drug delivery strategies. As research progresses, this compound may emerge as a valuable tool in the development of next-generation therapeutics.